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Compound of Interest

Compound Name: Cbz-NH-peg3-CH2cooh

Cat. No.: B2472535

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and
disposal of Cbz-NH-peg3-CH2cooh, a PEG-based PROTAC linker. Adherence to these
guidelines is essential for ensuring laboratory safety and maintaining the integrity of your
research.

Hazard Identification and Personal Protective
Equipment (PPE)

Cbz-NH-peg3-CH2cooh is associated with the following GHS hazard statements:
e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The signal word for this compound is Warning.
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To mitigate these risks, the following personal protective equipment is mandatory when
handling Cbz-NH-peg3-CH2cooh.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
aerosols that can cause

serious eye irritation[1][2].

Hand Protection

Chemical-resistant nitrile

gloves.

Prevents skin contact and
absorption, which can cause
skin irritation[1][2].

Body Protection

Standard laboratory coat.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. A
certified chemical fume hood is
required for handling the solid
compound and preparing

solutions.

Minimizes the risk of inhaling
dust or aerosols, which may

cause respiratory irritation[1].

Operational Plan: Step-by-Step Handling

Procedures

Proper handling from receipt to use is critical for both safety and experimental success.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Recommended storage temperatures are 4°C for short-term and -20°C for long-term

storage of the pure form.

¢ Inventory: Log the compound into your chemical inventory system.
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Preparation of Stock Solutions

All preparation of stock solutions should be performed in a certified chemical fume hood.

Equilibration: Allow the vial of solid Cbz-NH-peg3-CH2cooh to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Carefully weigh the desired amount of the solid compound.

o Dissolution: Add the appropriate volume of a suitable solvent (e.g., anhydrous DMSO) to
achieve the desired concentration.

e Mixing: Vortex or sonicate the solution until the solid is completely dissolved.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Storage of Stock Solution: Store the aliquots at -20°C or -80°C, protected from light.

General Handling

e Avoid contact with skin and eyes.

e Do not breathe dust or aerosols.

» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Disposal Plan

The disposal of Cbz-NH-peg3-CH2cooh and any contaminated materials must comply with all
federal, state, and local environmental regulations. Treat all waste associated with this
compound as hazardous chemical waste.
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Waste Type Collection and Segregation Disposal Procedure
) ) Arrange for pickup and
Collect contaminated items _
) ) disposal through your
(e.g., pipette tips, tubes, o )
o ) institution's Environmental
) gloves, weighing paper) in a
Solid Waste ) Health and Safety (EHS)
designated, leak-proof, and ) ]
department. Incineration at an
clearly labeled hazardous o
) approved facility is the
waste container.
preferred method.
Collect unused stock solutions
and experimental media
containing the compound in a Do not dispose of down the
o compatible, leak-proof drain. Arrange for pickup and
Liquid Waste ) ) )
container with a secure cap. disposal through your
Label the container with institution's EHS department.
"Hazardous Waste" and the full
chemical name.
Needles, syringes, and other o
) Follow your institution's
contaminated sharps must be )
Sharps protocol for the disposal of

disposed of in a designated

sharps container.

hazardous sharps waste.

Decontamination

Rinse glassware that has
come into contact with the
compound with a suitable
solvent (e.g., ethanol or
acetone). Collect the initial
rinsate as hazardous liquid

waste.

Subsequent washes with soap
and water can typically be
disposed of down the drain,
but confirm with your local

EHS regulations.

Representative Experimental Protocol: In Vitro Cell

Treatment

This protocol provides a general workflow for using a PROTAC linker like Cbz-NH-peg3-

CH2cooh in a cell-based assay.
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e Cell Culture: Culture the desired cell line in the appropriate medium until they reach the
desired confluency (e.g., 70-80%).

o Preparation of Treatment Solutions: Prepare serial dilutions of the Cbz-NH-peg3-CH2cooh
stock solution in cell culture medium to achieve the desired final concentrations. Include a
vehicle control (e.g., DMSO).

o Cell Treatment: Remove the existing medium from the cells and add the medium containing
the different concentrations of the compound or the vehicle control.

 Incubation: Incubate the cells for the desired period.

» Downstream Analysis: Following incubation, wash the cells with ice-cold PBS and proceed
with the intended analysis (e.qg., cell lysis for western blotting).

Logical Workflow for Handling Cbz-NH-peg3-
CH2cooh
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Workflow for Cbz-NH-peg3-CH2cooh Handling
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Caption: A diagram illustrating the key procedural steps for the safe handling of Cbz-NH-peg3-
CH2cooh.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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